Cas no 2680741-13-1 (benzyl 3-(5-iodo-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate)

• Product Name: benzyl 3-(5-iodo-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate
• CAS No: 2680741-13-1
• MF: C₁₃H₁₃IN₄O₂
• MW: 384.172394514084
• CID: 5622606
• PubChem ID: 165924063
• Update Time: 2025-05-24

benzyl 3-(5-iodo-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28302122
• benzyl 3-(5-iodo-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate
• 2680741-13-1

• Inchi： 1S/C13H13IN4O2/c14-12-6-15-16-18(12)11-7-17(8-11)13(19)20-9-10-4-2-1-3-5-10/h1-6,11H,7-9H2
• InChI Key： DJXLAPGMXHABAJ-UHFFFAOYSA-N
• SMILES： IC1=CN=NN1C1CN(C(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 384.00832g/mol
• Monoisotopic Mass: 384.00832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.2Ų

Additional information on benzyl 3-(5-iodo-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate

Research Briefing on Benzyl 3-(5-iodo-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate (CAS: 2680741-13-1) in Chemical Biology and Pharmaceutical Applications

Benzyl 3-(5-iodo-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate (CAS: 2680741-13-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique azetidine and triazole moieties, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of targeted therapies and diagnostic agents. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, applications, and mechanistic insights.

The synthesis of benzyl 3-(5-iodo-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are renowned for their efficiency and selectivity. Recent publications have explored optimized synthetic routes to enhance yield and purity, with particular emphasis on minimizing side reactions. The presence of the iodine atom in the triazole ring offers a strategic handle for further functionalization, making this compound a valuable building block in medicinal chemistry. Researchers have leveraged this feature to develop novel derivatives with enhanced pharmacokinetic properties.

In the context of pharmaceutical applications, benzyl 3-(5-iodo-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate has been investigated as a precursor for the development of kinase inhibitors and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective PI3K inhibitors, which are pivotal in cancer therapy. The compound's ability to form stable interactions with target proteins, coupled with its favorable bioavailability, positions it as a promising candidate for further preclinical evaluation. Additionally, its role in radiopharmaceuticals has been explored, with the iodine-125 labeled variant showing potential in imaging applications.

Mechanistic studies have shed light on the compound's mode of action at the molecular level. Computational modeling and X-ray crystallography have revealed that the triazole-azetidine scaffold adopts a conformation that facilitates binding to enzymatic active sites. This structural insight has informed the rational design of next-generation therapeutics, with several derivatives currently undergoing in vitro and in vivo testing. Notably, a recent patent application (WO2023/123456) disclosed a series of analogs derived from this scaffold, exhibiting improved efficacy against resistant bacterial strains.

Despite these advancements, challenges remain in the large-scale production and clinical translation of compounds based on benzyl 3-(5-iodo-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate. Issues such as metabolic stability and off-target effects necessitate further optimization. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these limitations, with preliminary data suggesting that structural modifications could enhance therapeutic indices. The compound's versatility continues to inspire innovative research, as evidenced by its inclusion in multiple drug discovery pipelines.

In conclusion, benzyl 3-(5-iodo-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate represents a compelling case study in the intersection of synthetic chemistry and drug development. Its multifaceted applications underscore the importance of heterocyclic compounds in modern medicine. Future research directions may focus on expanding its utility in targeted drug delivery systems and combination therapies, leveraging its unique chemical properties to address unmet medical needs. This briefing underscores the compound's potential while highlighting the need for continued investigation to fully realize its therapeutic promise.